N-(1-ethylpiperidin-4-yl)-5-methyl-4-phenylthiophene-3-carboxamide

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-5-methyl-4-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C19H24N2OS/c1-3-21-11-9-16(10-12-21)20-19(22)17-13-23-14(2)18(17)15-7-5-4-6-8-15/h4-8,13,16H,3,9-12H2,1-2H3,(H,20,22)
• InChI Key: ASYZKVAQQDONTB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2=CSC(=C2C3=CC=CC=C3)C
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

N-(1-ethylpiperidin-4-yl)-5-methyl-4-phenylthiophene-3-carboxamide is a compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state

Preparation Methods

The synthesis of N-(1-ethylpiperidin-4-yl)-5-methyl-4-phenylthiophene-3-carboxamide typically involves the reaction of 1-ethylpiperidine with 5-methyl-4-phenylthiophene-3-carboxylic acid. The reaction is usually carried out under controlled conditions, such as in the presence of a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours to ensure complete conversion .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

N-(1-ethylpiperidin-4-yl)-5-methyl-4-phenylthiophene-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce specific functional groups within the molecule.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific substituents on the molecule. Common reagents for these reactions include alkyl halides and amines.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

N-(1-ethylpiperidin-4-yl)-5-methyl-4-phenylthiophene-3-carboxamide has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs targeting specific diseases.

Industry: It is used in the production of various chemical intermediates and as a reagent in industrial processes

Mechanism of Action

The mechanism of action of N-(1-ethylpiperidin-4-yl)-5-methyl-4-phenylthiophene-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

N-(1-ethylpiperidin-4-yl)-5-methyl-4-phenylthiophene-3-carboxamide can be compared with other piperidine derivatives, such as:

(1-Ethylpiperidin-4-yl)methanol: This compound is a derivative of piperidine and is used in various chemical and pharmaceutical applications.

Fentanyl analogues: These compounds share structural similarities with piperidine derivatives and are known for their potent pharmacological effects.

The uniqueness of this compound lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties.